Cas no 543683-33-6 (BENZENEACETIC ACID, 2-FLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER)
543683-33-6 structure
Product Name:BENZENEACETIC ACID, 2-FLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER
CAS No:543683-33-6
MF:C12H14FNO4
MW:255.242267131805
CID:3370021
PubChem ID:69838291
Update Time:2025-04-21
BENZENEACETIC ACID, 2-FLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZENEACETIC ACID, 2-FLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER
- tert-Butyl 2-(2-fluoro-4-nitrophenyl)acetate
- SCHEMBL6609945
- tert-Butyl2-(2-fluoro-4-nitrophenyl)acetate
- 543683-33-6
- t-butyl 2-fluoro-4-nitrophenylacetate
- GQJRIUFRAGQVNM-UHFFFAOYSA-N
-
- Inchi: 1S/C12H14FNO4/c1-12(2,3)18-11(15)6-8-4-5-9(14(16)17)7-10(8)13/h4-5,7H,6H2,1-3H3
- InChI Key: GQJRIUFRAGQVNM-UHFFFAOYSA-N
- SMILES: C1(CC(OC(C)(C)C)=O)=CC=C([N+]([O-])=O)C=C1F
Computed Properties
- Exact Mass: 255.09068609Da
- Monoisotopic Mass: 255.09068609Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 72.1Ų
BENZENEACETIC ACID, 2-FLUORO-4-NITRO-, 1,1-DIMETHYLETHYL ESTER Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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